Cas no 16299-22-2 (6-Methyl-4-phenylcoumarin)
6-Methyl-4-phenylcoumarin structure
Product Name:6-Methyl-4-phenylcoumarin
CAS No:16299-22-2
MF:C16H12O2
MW:236.265284538269
CID:904725
PubChem ID:616828
Update Time:2025-04-19
6-Methyl-4-phenylcoumarin Chemical and Physical Properties
Names and Identifiers
-
- 6-Methyl-4-phenylcoumarin
- 6-methyl-4-phenylchromen-2-one
- 6-Methyl-4-phenylcou
- 6-METHYL-4-PHENYLCOUMARIN,WHITE SOLID
- 4-phenyl-6-methylcoumarin
- 6-Methyl-4-phenyl-2H-1-benzopyran-2-one
- 6-Methyl-4-phenyl-2H-chromen-2-one
- 6-methyl-4-phenyl-chromen-2-one
- 6-Methyl-4-phenyl-cumarin
- KWOOQSLXFTYOTR-UHFFFAOYSA-N
- 6-Methyl-4-phenyl-2H-chromen-2-one #
- DB-307173
- CBiol_000892
- 16299-22-2
- HS-4609
- SCHEMBL1261825
- ICCB4_000188
- DTXSID80346978
-
- Inchi: 1S/C16H12O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-10H,1H3
- InChI Key: KWOOQSLXFTYOTR-UHFFFAOYSA-N
- SMILES: O1C(C=C(C2C=CC=CC=2)C2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 236.08400
- Monoisotopic Mass: 236.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 30.21000
- LogP: 3.76840
6-Methyl-4-phenylcoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M326140-50mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 50mg |
$115.00 | 2023-05-17 | ||
| TRC | M326140-100 mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 100MG |
120.00 | 2021-07-29 | ||
| TRC | M326140-250 mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 250MG |
275.00 | 2021-07-29 | ||
| TRC | M326140-500 mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 500MG |
525.00 | 2021-07-29 | ||
| TRC | M326140-1 g |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 1g |
950.00 | 2021-07-29 | ||
| TRC | M326140-100mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 100mg |
$ 150.00 | 2023-09-07 | ||
| TRC | M326140-250mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 250mg |
$ 339.00 | 2023-09-07 | ||
| TRC | M326140-500mg |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 500mg |
$643.00 | 2023-05-17 | ||
| TRC | M326140-1g |
6-Methyl-4-phenylcoumarin |
16299-22-2 | 1g |
$1160.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394354-100 mg |
6-Methyl-4-phenylcoumarin, |
16299-22-2 | 100mg |
¥2407.00 | 2023-06-01 |
6-Methyl-4-phenylcoumarin Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
16299-22-2 (6-Methyl-4-phenylcoumarin) Related Products
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- 90-33-5(4-Methylumbelliferone)
- 2107-77-9(4-Methyldaphnetin)
- 2373-31-1(6-Hydroxy-4-methylcoumarin)
- 529-84-0(4-Methylesculetin)
- 607-71-6(4-Methylcoumarin)
- 2747-05-9(4-Methylumbelliferyl acetate)
- 484-12-8(Osthole)
- 87-05-8(7-Ethoxy-4-methylcoumarin)
- 2107-76-8(5,7-Dihydroxy-4-methylcoumarin)
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